Hexyl 2-hydroxy-2-methylpropanoate

• CAS No.: 62247-20-5
• Molecular Formula: C10H20O3
• Molecular Weight: 188.26 g/mol
• IUPAC Name: hexyl 2-hydroxy-2-methylpropanoate
• InChI: InChI=1S/C10H20O3/c1-4-5-6-7-8-13-9(11)10(2,3)12/h12H,4-8H2,1-3H3
• InChI Key: HVMZLHFTJNZZFL-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCOC(=O)C(C)(C)O

Description

Hexyl 2-hydroxy-2-methylpropanoate is an ester compound characterized by a hexyl chain esterified to 2-hydroxy-2-methylpropanoic acid. Its structure combines a hydrophobic alkyl chain with a polar hydroxyl group, conferring unique physicochemical properties. The hydroxyl group may enhance solubility in polar solvents or influence stability compared to non-hydroxylated esters.

Comparison with Similar Compounds

Physicochemical Properties

Table 1 compares key properties of Hexyl 2-hydroxy-2-methylpropanoate with structurally related esters:

Compound	Molecular Formula	Molecular Weight (g/mol)	Boiling Point (°C)	Solubility	Key Functional Groups
This compound (inferred)	C₁₀H₂₀O₃	188.26	~220–240*	Moderate in ethanol, poor in water	Hydroxyl, ester
Hexyl isobutyrate	C₁₀H₂₀O₂	172.27	192–195	Soluble in organic solvents	Ester
2-Phenoxyethyl 2-hydroxypropanoate	C₁₁H₁₄O₄	210.23	Not reported	Likely polar solvents	Hydroxyl, ester, aromatic
Butyl butanoate	C₈H₁₆O₂	144.21	165–166	Low water solubility	Ester

*Estimated based on similar esters with hydroxyl groups.

Key Observations:

• Hydrophilicity: The hydroxyl group in this compound likely increases polarity compared to hexyl isobutyrate, improving solubility in ethanol or glycols but reducing volatility .
• Volatility: Non-hydroxylated esters like hexyl acetate and butyl butanoate are highly volatile, making them ideal for flavor applications (e.g., Fuji apple aroma ). In contrast, the hydroxyl group may reduce volatility, limiting its use in fragrances but enhancing utility as a plasticizer or solvent.